Cas no 1361763-19-0 (6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1361763-19-0
• MF: C₁₀H₈F₅N₃
• MW: 265.182639122009
• CID: 4932740
• Update Time: 2025-05-21

6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H8F5N3/c11-9(12)6-3-5(4-17)18-7(1-2-16)8(6)10(13,14)15/h3,9H,1,4,17H2
• InChI Key： DSPTTYQQQMPLCH-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC(CN)=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1361763-19-0)

6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1361763-19-0, is characterized by its complex molecular structure, which includes multiple fluorinated aromatic and heterocyclic moieties. The presence of both amino and acetonitrile functional groups further enhances its potential as a versatile building block in the synthesis of novel bioactive molecules.

The compound's structure is particularly intriguing due to the strategic arrangement of fluorine atoms, which are known to modulate the electronic properties and metabolic stability of pharmaceutical intermediates. In recent years, there has been a growing interest in fluorinated pyridines as key pharmacophores in drug discovery, owing to their ability to improve binding affinity, selectivity, and pharmacokinetic profiles. The specific substitution pattern of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile makes it a promising candidate for further exploration in this domain.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on certain enzyme targets, making it a potential lead for the development of therapeutic agents targeting neurological disorders or inflammatory conditions. The combination of an amino group for hydrogen bonding interactions and an acetonitrile moiety for lipophilic modulation provides a balanced pharmacokinetic profile that is highly desirable in drug design.

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it increasingly feasible to construct such complex molecules with high yields and purity.

In the context of medicinal chemistry, the utility of this compound extends beyond its potential as an active pharmaceutical ingredient (API). It serves as an invaluable intermediate for the synthesis of more elaborate derivatives that can be fine-tuned to achieve desired pharmacological properties. For instance, modifications at the amino or acetonitrile positions could lead to compounds with enhanced solubility or improved tissue distribution.

The role of fluorinated pyridines in medicinal chemistry has been extensively documented in numerous peer-reviewed journals. Researchers have demonstrated that these compounds can act as scaffolds for kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The structural features of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile align well with these precedents, suggesting its potential applicability in similar therapeutic areas.

One particularly exciting aspect of this compound is its potential in the development of next-generation antibiotics. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. Fluorinated heterocycles have shown promise in this regard due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Further investigation into the antimicrobial properties of derivatives of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile could yield groundbreaking results.

The compound's acetonitrile group also makes it a suitable candidate for further derivatization via nucleophilic substitution or condensation reactions. This flexibility allows chemists to explore a wide range of structural variations, enabling rapid optimization of lead compounds through structure-activity relationship (SAR) studies. Such studies are crucial for identifying the most potent and selective analogs for preclinical development.

From a commercial perspective, the demand for high-purity intermediates like 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile is expected to grow as pharmaceutical companies continue to invest in innovative drug discovery programs. Manufacturers specializing in fine chemicals must adhere to stringent quality control measures to ensure that these intermediates meet the rigorous standards required by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The environmental impact of fluorinated compounds has also been a topic of discussion among researchers and regulatory bodies. While fluorine atoms enhance drug efficacy, they can also pose challenges during disposal due to their stability. Sustainable synthetic routes that minimize waste and reduce hazardous byproducts are being actively pursued to address these concerns.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and fluorinated aromatic moieties positions it as a valuable asset in medicinal chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.